Cas no 1859411-02-1 (2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1859411-02-1
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5276010
• Update Time: 2025-05-22

2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid
• 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylicacid

• Inchi： 1S/C9H9N3O2S/c1-2-12-4-3-10-7(12)8-11-5-6(15-8)9(13)14/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： KWMHWTSFBHAYFP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1=NC=CN1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 0.9
• Topological Polar Surface Area: 96.2

Additional information on 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid

2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid (CAS 1859411-02-1): A Comprehensive Technical Profile

In the rapidly evolving field of heterocyclic chemistry, 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid (CAS 1859411-02-1) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This imidazole-thiazole hybrid molecule combines two important pharmacophores, making it particularly valuable for drug discovery applications. With the growing demand for small molecule therapeutics and targeted drug design, understanding this compound's properties and potential has become increasingly important in medicinal chemistry circles.

The molecular structure of 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid features a 1,3-thiazole core substituted at the 5-position with a carboxylic acid group and at the 2-position with a 1-ethyl-1H-imidazol-2-yl moiety. This unique arrangement contributes to its hydrogen bonding capacity and metal coordination properties, which are frequently searched topics in computational chemistry forums. Recent studies suggest that such azole-containing compounds may offer advantages in developing enzyme inhibitors and receptor modulators, particularly in areas like kinase inhibition and GPCR targeting - both trending research areas in 2024.

From a synthetic chemistry perspective, CAS 1859411-02-1 represents an interesting case study in heterocycle coupling reactions. The compound's synthesis typically involves imidazole-thiazole cross-coupling strategies, a subject of numerous recent publications in organic chemistry journals. Researchers are particularly interested in optimizing the yield and purity of such compounds, as evidenced by frequent searches for "imidazole-thiazole synthesis optimization" in academic databases. The carboxylic acid functional group in this molecule provides an excellent handle for further derivatization, making it a versatile building block for medicinal chemistry programs.

The physicochemical properties of 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid contribute to its potential pharmaceutical applications. With calculated logP values suggesting moderate lipophilicity and the presence of both hydrogen bond donors and acceptors, this compound falls within the desirable range for many drug-like molecules. These characteristics align with current industry focus on property-based drug design, a hot topic in pharmaceutical development circles. The compound's molecular weight (approximately 223.26 g/mol) and polar surface area make it particularly interesting for researchers investigating CNS-penetrant molecules or bioavailability enhancers.

In biochemical applications, the imidazole-thiazole scaffold of CAS 1859411-02-1 has shown promise in various screening assays. Recent patent literature reveals growing interest in similar structures for their potential as protein-protein interaction inhibitors, a rapidly expanding area in drug discovery. The compound's ability to participate in π-π stacking interactions and metal coordination makes it particularly valuable for targeting zinc-dependent enzymes or histidine-rich binding sites - topics generating significant discussion in recent medicinal chemistry conferences.

The commercial availability of 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid has increased in recent years, reflecting growing demand from pharmaceutical and biotechnology companies. Suppliers typically offer this compound with >95% purity, suitable for most research applications. Current market trends show particular interest from organizations working on fragment-based drug discovery and covalent inhibitor development, two of the most searched topics in recent drug discovery surveys. The compound's price point and availability make it accessible for both academic and industrial research programs.

From a regulatory perspective, CAS 1859411-02-1 is not currently listed on any major controlled substance inventories, making it relatively straightforward to work with in most research environments. However, researchers should always consult local regulations when planning experiments with new chemical entities. The compound's safety profile and handling requirements are typical for organic compounds of its class, with standard laboratory precautions recommended during use.

Looking forward, the scientific community anticipates continued interest in imidazole-thiazole hybrids like 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and molecular glues may create new applications for such scaffolds. The compound's modular nature allows for straightforward modification, making it adaptable to various drug discovery paradigms. As the pharmaceutical industry continues to explore undruggable targets and new therapeutic modalities, versatile building blocks like this will likely remain in high demand.

For researchers considering working with 2-(1-Ethyl-1H-imidazol-2-yl)-1,3-thiazole-5-carboxylic acid, several key resources are available. The compound's spectral data (including NMR and mass spectra) can typically be obtained from suppliers or through literature searches. Computational chemists may find value in its crystal structure predictions or docking studies, both active areas of research. With proper experimental design and characterization, this compound could serve as the foundation for novel therapeutic agents or valuable chemical tools in biological research.